Cas no 1806378-99-3 (3,5-Bis(trifluoromethyl)-4-(hydroxymethyl)pyridine)

• Product Name: 3,5-Bis(trifluoromethyl)-4-(hydroxymethyl)pyridine
• CAS No: 1806378-99-3
• MF: C₈H₅F₆NO
• MW: 245.121823072433
• CID: 4908496
• Update Time: 2025-05-20

3,5-Bis(trifluoromethyl)-4-(hydroxymethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-4-(hydroxymethyl)pyridine

• Inchi： 1S/C8H5F6NO/c9-7(10,11)5-1-15-2-6(4(5)3-16)8(12,13)14/h1-2,16H,3H2
• InChI Key： WIRRTSOGEVEIPO-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(C(F)(F)F)C=1CO)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 216
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 3,5-Bis(trifluoromethyl)-4-(hydroxymethyl)pyridine

Comprehensive Overview of 3,5-Bis(trifluoromethyl)-4-(hydroxymethyl)pyridine (CAS No. 1806378-99-3)

3,5-Bis(trifluoromethyl)-4-(hydroxymethyl)pyridine (CAS No. 1806378-99-3) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemicals, and advanced material science. This compound, characterized by its unique trifluoromethyl and hydroxymethyl functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in the synthesis of complex molecules. The presence of trifluoromethyl groups enhances its lipophilicity and metabolic stability, while the hydroxymethyl group provides a reactive site for further derivatization.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their applications in drug discovery and development. Researchers are particularly interested in 3,5-Bis(trifluoromethyl)-4-(hydroxymethyl)pyridine for its potential role in designing small-molecule inhibitors and biologically active compounds. The compound's ability to modulate electronic and steric properties makes it a versatile building block for medicinal chemistry projects. Additionally, its stability under various reaction conditions has made it a favorite among synthetic chemists.

The synthesis of 3,5-Bis(trifluoromethyl)-4-(hydroxymethyl)pyridine typically involves multi-step processes, including halogenation, nucleophilic substitution, and oxidation reactions. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and efficiency. These innovations align with the growing trend of green chemistry, where reducing waste and optimizing resource utilization are paramount. The compound's compatibility with sustainable synthesis methods further enhances its appeal in modern laboratories.

Beyond pharmaceuticals, 3,5-Bis(trifluoromethyl)-4-(hydroxymethyl)pyridine has found applications in the development of advanced materials. Its incorporation into polymers and coatings can impart desirable properties such as chemical resistance and thermal stability. These attributes are critical in industries like electronics, aerospace, and automotive, where performance under extreme conditions is essential. The compound's role in material science innovations is a testament to its versatility.

From an analytical perspective, characterizing 3,5-Bis(trifluoromethyl)-4-(hydroxymethyl)pyridine requires sophisticated techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's purity and structural integrity, which are crucial for its intended applications. The availability of high-quality analytical data has facilitated its adoption in high-throughput screening and structure-activity relationship (SAR) studies.

The growing interest in 3,5-Bis(trifluoromethyl)-4-(hydroxymethyl)pyridine is reflected in the increasing number of scientific publications and patents citing its use. Researchers are actively exploring its potential in targeted drug delivery systems and catalysis. Its unique combination of functional groups opens doors to novel chemical transformations, making it a subject of ongoing investigation. As the scientific community continues to uncover its full potential, this compound is poised to play a pivotal role in next-generation chemical innovations.

In conclusion, 3,5-Bis(trifluoromethyl)-4-(hydroxymethyl)pyridine (CAS No. 1806378-99-3) stands out as a multifaceted compound with broad applications across multiple industries. Its chemical properties, synthetic accessibility, and compatibility with modern technologies make it a valuable asset in research and development. Whether in pharmaceuticals, agrochemicals, or material science, this compound exemplifies the intersection of innovation and practicality, driving progress in science and technology.